Cas no 56485-47-3 (6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride)

• Product Name: 6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
• CAS No: 56485-47-3
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 1599124
• PubChem ID: 41895
• Update Time: 2025-04-21

6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
• 6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ylazanium,chloride
• 56485-47-3
• Amizoptene hydrochloride
• (+-)-6,7,8,9-Tetrahydro-5H-benzocyclohepten-6-amine hydrochloride
• 5H-BENZOCYCLOHEPTEN-6-AMINE, 6,7,8,9-TETRAHYDRO-, HYDROCHLORIDE, (+-)-
• (+-)-6-Amino-6,7,8,9-tetrahydro-5H-benzocycloheptene hydrochloride

• Inchi： 1S/C11H15N.ClH/c12-11-7-3-6-9-4-1-2-5-10(9)8-11;/h1-2,4-5,11H,3,6-8,12H2;1H
• InChI Key： KZTOPSLDJIJIPH-UHFFFAOYSA-N
• SMILES： [Cl-].[NH3+]C1CC2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 180.972
• Monoisotopic Mass: 197.097127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6

Experimental Properties

• Boiling Point: 270°C at 760 mmHg
• Flash Point: 122.7°C
• PSA: 22.3